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Compound of Interest

Compound Name:
Hydron;methyl 2-

aminopropanoate;chloride

CAS No.: 13515-97-4

Cat. No.: B555586

Get Quote

Abstract
Methyl 2-aminopropanoate (L-Alanine methyl ester) is frequently dismissed as a mere peptide

synthesis building block. However, in advanced bioconjugation, it serves as a critical scaffold

for constructing protease-cleavable linkers (specifically the Val-Ala motif) and bio-orthogonal

hydrazide handles. This guide moves beyond standard peptide coupling to detail the

engineering of Antibody-Drug Conjugates (ADCs) and site-specific glycan labeling reagents

derived from this core scaffold.

Module 1: Chemical Identity & Handling
Compound: Methyl 2-aminopropanoate hydrochloride (H-Ala-OMe·HCl) CAS: 2491-20-5 (HCl

salt) Role: Heterobifunctional Linker Precursor / Cleavable Spacer
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Property Value
Implication for
Bioconjugation

Molecular Weight 139.58 Da (HCl salt)
Small footprint; minimal steric

hindrance in linker systems.

pKa (

-NH

)

~7.8

Lower than free Alanine (9.7).

Reacts rapidly with NHS esters

at pH 7.2–8.0.

Solubility High (Water, MeOH, DMF)

Compatible with both aqueous

protein labeling and organic

linker synthesis.

Stereochemistry L-Isomer (S-configuration)

Crucial: Cathepsin B enzymes

in lysosomes specifically

recognize the L-enantiomer.

Racemization destroys

cleavability.

Storage & Stability Protocol
Solid State: Store at -20°C under argon. The ester is susceptible to hydrolysis by

atmospheric moisture over months.

In Solution: The free base (neutralized) undergoes diketopiperazine formation (self-

cyclization) if left concentrated (>0.1 M) for >24 hours. Always generate the free base in situ.

Module 2: Engineering Cleavable Linkers (Val-Ala)
for ADCs
Context: The most high-value application of methyl 2-aminopropanoate is the synthesis of the

Valine-Alanine (Val-Ala) dipeptide linker. Unlike the canonical Val-Cit linker, Val-Ala is less

hydrophilic and offers distinct cleavage kinetics by lysosomal Cathepsin B, making it ideal for

hydrophobic payloads like PBD dimers or MMAE.
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The methyl 2-aminopropanoate provides the C-terminal alanine. Once incorporated into an

ADC, the amide bond between the Alanine and the payload (or PAB spacer) is the site of

enzymatic hydrolysis.[1]

Antibody-Linker-Val-Ala-Payload Endosomal InternalizationReceptor Binding Lysosome (pH 4.5)Trafficking

Hydrolysis of Ala-Payload Bond

Encounter

Enzyme: Cathepsin B
Catalyzes Active Payload Released1,6-Elimination (if PAB spacer)

Click to download full resolution via product page

Figure 1: Mechanism of Val-Ala linker processing within the target cell. The specific

stereochemistry of the Alanine residue (derived from methyl 2-aminopropanoate) is required for

Cathepsin B recognition.

Protocol: Synthesis of Fmoc-Val-Ala-OMe Intermediate
This is the first step in creating a cleavable linker.

Reagents:

Methyl 2-aminopropanoate HCl (1.0 eq)

Fmoc-Val-OH (1.0 eq)

HATU (1.1 eq) - Preferred over EDC for lower racemization risk.

DIPEA (3.0 eq)

Solvent: Anhydrous DMF[2]

Step-by-Step:

Activation: Dissolve Fmoc-Val-OH and HATU in anhydrous DMF under nitrogen. Stir for 5

minutes at 0°C.

Base Addition: Add 1.0 eq of DIPEA to activate the carboxylic acid.
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Coupling: In a separate vial, dissolve Methyl 2-aminopropanoate HCl in minimal DMF with

2.0 eq DIPEA (to neutralize the salt). Add this solution dropwise to the activated valine

mixture.

Reaction: Stir at 0°C for 30 mins, then allow to warm to Room Temperature (RT) for 2 hours.

Monitoring: Check via LC-MS. Target mass = MW(Fmoc-Val) + MW(Ala-OMe) - H2O.

Workup: Dilute with Ethyl Acetate. Wash 3x with 5% Citric Acid (removes excess

DIPEA/amine), 3x with Sat. NaHCO3, and 1x Brine. Dry over Na2SO4.[2][3]

Result: Fmoc-Val-Ala-OMe. This "derivative" is now ready for ester hydrolysis (LiOH) and

subsequent attachment to a drug payload.

Module 3: Bio-orthogonal Activation (The Hydrazide
Switch)
Context: Methyl esters are relatively inert to mild hydrolysis but highly reactive toward

hydrazine. By converting methyl 2-aminopropanoate to Alanine Hydrazide, you create a

powerful heterobifunctional linker that reacts specifically with aldehydes (e.g., on oxidized

antibodies or glycoproteins) to form stable hydrazones.

Protocol: Hydrazinolysis of Methyl 2-Aminopropanoate
Objective: Convert the methyl ester group into a hydrazide group (

) while retaining the primary amine (or a protected amine).

Reagents:

Substrate: Boc-Ala-OMe (N-protected derivative is recommended to prevent polymerization)

Hydrazine Monohydrate (10-20 equivalents)

Solvent: Methanol (MeOH)

Step-by-Step:
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Dissolution: Dissolve Boc-Ala-OMe (derived from reacting methyl 2-aminopropanoate with

Boc2O) in Methanol (0.1 M concentration).

Hydrazine Addition: Add Hydrazine Monohydrate dropwise. Note: Excess hydrazine drives

the equilibrium and prevents dimer formation.

Reaction: Stir at RT for 16–24 hours.

QC Check: TLC (MeOH/DCM 1:9). The hydrazide is significantly more polar (lower Rf)

than the ester.

Workup (Critical): Evaporate MeOH and excess hydrazine in vacuo. To ensure complete

removal of hydrazine (which interferes with downstream conjugation), co-evaporate with

toluene 3x.

Deprotection (Optional): If the free amine is needed immediately, treat with TFA/DCM (1:1).

Application: The resulting H-Ala-NHNH2 can be used to link an aldehyde-containing

glycoprotein to a carboxyl-containing drug (via the amine).

Module 4: Standard N-Terminal Conjugation (NHS-
Ester Labeling)
Context: Direct labeling of the amine group of methyl 2-aminopropanoate with a fluorophore or

functional tag (e.g., Biotin-NHS).

Protocol
Buffer Prep: Prepare 100 mM Phosphate Buffer (PB), pH 7.5. Avoid Tris or Glycine buffers.

Stock Solutions:

Dissolve Methyl 2-aminopropanoate HCl in PB (10 mg/mL).

Dissolve NHS-Ester label (e.g., Cy5-NHS) in anhydrous DMSO (10 mg/mL).

Reaction: Add the NHS-ester solution to the amine solution.
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Ratio: Use 1.2 eq of Methyl 2-aminopropanoate per 1.0 eq of NHS-ester (to ensure all

expensive label is consumed).

pH Adjustment: Check pH immediately. If < 7.5, add minute amounts of 1M NaOH or

triethylamine. The HCl salt will acidify the solution; the reaction will not proceed if the

amine is protonated (

).

Incubation: 1 hour at RT in the dark.

Quenching: Add 100 mM Glycine (pH 8.0) to scavenge any residual NHS ester.

Troubleshooting & Quality Control
Issue Probable Cause Corrective Action

Low Yield (Coupling) Amine protonation

Ensure DIPEA/TEA is added to

neutralize the HCl salt of the

starting material.

Racemization Over-activation

Use HATU/HOAt instead of

HBTU. Keep reaction at 0°C

during base addition.

Diketopiperazine Slow coupling

Do not leave the free base of

the dipeptide ester (e.g., H-Val-

Ala-OMe) in solution. Couple

immediately.

Hydrolysis Failure Steric bulk

When hydrolyzing the ester

(Module 2), if Valine is bulky,

use LiOH in THF/H2O rather

than NaOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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